Cas no 3179-31-5 (3-Mercapto-1,2,4-triazole)

• Product Name: 3-Mercapto-1,2,4-triazole
• CAS No: 3179-31-5
• MF: C₂H₃N₃S
• MW: 101.12
• MDL: MFCD00603192
• CID: 43901
• PubChem ID: 2723802
• Update Time: 2026-03-03

3-Mercapto-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-thiol
• 3-Mercapto-1H-1,2,4-triazole
• 3-mercapto-1,2,4-triazole*photographic grade
• 1,2,4-triazole-3-thiol
• 3-Mercapto-1,2,4-triazole
• 1,2-Dihydro-3H-1,2,4-triazole-3-thione
• 3-thiol-1H-1,2,4-triazole
• 3-sulfhydryl 1,2, 4-triazole
• 2,4-DIHYDRO-[1,2,4]TRIAZOLE-3-THIONE
• 3-Thio-1H-1,2,4-triazole
• 1,2,4-SODIUM TRIAZOLE
• 1,2,4-Triazol-3-thiol
• 3-mercapto-1,2,4-1H-triazole
• 3-Mercapto-1,2,4-tri
• MERCAPTOTRIAZOL
• mercaptotriazole
• MTZ
• S-TRIAZOLE-3-THIOL
• 1,2,4-Triazole-3(5)-thiol
• (4H)-1,2,4-TRIAZOLE-2-THIOL
• 1,2,4-Triazol-thiol-(3) [German]
• 1,3,4-Triazole-2-thiol
• STL200174
• CS-W013707
• AC-24287
• 3H-1,4-Triazole-3-thione, 1,2-dihydro-
• 1H-1,4-Triazole, 3-mercapto-
• DB-328915
• 1,2,4-Triazol-thiol-(3)
• AKOS000271188
• AKOS000313121
• 3-Mercapto-1,4-triazole
• 4H-1,2,4-Triazole-3-thiol (VAN)
• 1,2,4-triazolium-3-thiolate
• 1H-1,4-Triazole-3-thiol
• BDBM50601365
• I10160
• F1918-0058
• 1,3,4-Triazine-2-thiol
• delta2-1,2,4-Triazoline-5-thione
• 4H-1,2,4-Triazole-3-thiol
• 3-mercapto-1h,2,4-triazole
• 1,2,4-Triazole-3-thiol (VAN)
• AI3-61291
• 1h-1,2,4-triazole-5(4h)-thione
• Z56871783
• CHEMBL5183220
• Q27288291
• 3-mercaptano-1,2,4-triazole
• 1H-1,2,4-TRIAZOLE-5-THIOL
• EN300-17073
• 3-Mercapto-4H-[1,2,4]triazole
• DTXSID0062894
• 3-Mercapto-[1,2,4]TRIAZOLE
• InChI=1/C2H3N3S/c6-2-3-1-4-5-2/h1H,(H2,3,4,5,6)
• [1,2,4]triazole-3-thiol
• 2-Mercapto-1,3,5-triazole
• 1,4-Triazole-5-thiol
• 1,4-Triazole-3-thiol
• 1,2-dihydro-1,2,4-triazole-3-thione
• F11230
• .DELTA.2-1,4-Triazoline-5-thione
• 1,4-Triazole-2-thiol
• F1918-0018
• 1H-1,2,4-Triazole-3-mercaptan
• 3-mercapto-1
• 4H-1,4-Triazole-3-thiol
• 1H-[1,4]-Triazole-3-thiol
• AKOS000814165
• J-503787
• 2H-[1,2,4]Triazole-3-thiol
• 1,2,4-triazolethione
• 1,4-Triazine-2-thiol
• F1294-0001
• MFCD00005229
• DB-048104
• 2,3-dihydro-1H-1,2,4-triazole-3-thione
• NSC 97089
• 3-Mercapto-4H-1,2,4-triazole
• 887573-79-7
• 1h-[1,2,4]triazole-3-thiol
• AFBBKYQYNPNMAT-UHFFFAOYSA-
• UNII-RUS62L885R
• NS00020077
• AG-690/11353437
• EINECS 221-656-6
• F9995-0460
• STR01587
• 3H-1,2,4-Triazole-3-thione, 1,2-dihydro-
• RUS62L885R
• NSC-97089
• 1H-1,2,4-Triazole-3-thiol, 97%
• 5-Mercapto-1,3,4-triazole
• MFCD00603192
• 1H-1,2,4-Triazol-5-yl hydrosulfide #
• HY-W012991
• 3(5)-Mercapto-1,2,4-triazole
• AKOS000120384
• 3179-31-5
• 4,5-dihydro-1h-1,2,4-triazole-5-thione
• 5-Mercapto-1,4-triazole
• SCHEMBL62313
• 2-Mercapto-1,5-triazole
• ENT 61291
• NSC97089
• ENT-61291
• 1,2,4-triazole-5 (4H)-thione
• 1H-1,2,4-TRIAZOLO-3-MERCAPTAN
• 1H-[1,2,4]-Triazole-3-thiol
• AKOS028108719
• 3-Mercapto-1H-1,4-triazole
• 1,2,4-Triazole-5-thiol
• PS-9315
• 1H-1,2,4-Triazole, 3-mercapto-
• M0814
• 2-MERCAPTO-1,3,4-TRIAZOLE
• 1,5-dihydro-1,2,4-triazole-5-thione
• 5-mercapto-1,2,4-triazole
• 4H-[1,2,4]Triazole-3-thiol
• 2-Mercapto-1,4-triazole
• AT12147
• .DELTA.2-1,2,4-Triazoline-5-thione
• 3(5)-Mercapto-1,4-triazole
• RS-0110
• SY036776
• 2,4-dihydro-3H-1,2,4-triazole-3-thione
• 1h-1,2,4-triazol-3-yl hydrosulfide
• STK386159
• PB47606
• 3-Mercapto-4H-1,4-triazole
• 1H-1,2,4-triazol-5-thiol

• MDL： MFCD00603192
• Inchi： 1S/C2H3N3S/c6-2-3-1-4-5-2/h1H,(H2,3,4,5,6)
• InChI Key： AFBBKYQYNPNMAT-UHFFFAOYSA-N
• SMILES： S=C1NNC=N1
• BRN： 107731

Computed Properties

• Exact Mass: 101.00500
• Monoisotopic Mass: 101.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.385 (estimate)
• Melting Point: 218.0 to 223.0 deg-C
• Boiling Point: 162.8ºC at 760 mmHg
• Flash Point: 52.3ºC
• Refractive Index: 1.5800 (estimate)
• PH: 4.0 (85g/l, H2O, 20℃)
• Solubility: H2O: soluble50g/L
• Water Partition Coefficient: Soluble in hot water.
• PSA: 80.37000
• LogP: 0.09340
• Solubility: Not available

3-Mercapto-1,2,4-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36
• Safety Instruction： S26-S33-S39-S7/8
• FLUKA BRAND F CODES：10-23
• RTECS：XZ5267500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S33;S39;S7/8
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3-Mercapto-1,2,4-triazole

3-Mercapto-1,2,4-triazole (CAS No. 3179-31-5): A Versatile Heterocyclic Compound in Modern Chemical and Pharmaceutical Research

3-Mercapto-1,2,4-triazole, with the chemical formula C₃H₃N₃S, is a significant heterocyclic compound characterized by its sulfur-containing triazole ring. This compound, identified by the CAS number 3179-31-5, has garnered considerable attention in the fields of medicinal chemistry, materials science, and chemical biology due to its unique structural and functional properties. The presence of both a thiol (-SH) group and a triazole ring imparts distinct reactivity and biological activity, making it a valuable scaffold for the development of novel therapeutic agents and functional materials.

The 3-mercapto-1,2,4-triazole core structure is derived from the condensation of thiourea with glyoxal or its derivatives, a reaction that highlights its synthetic accessibility. However, its true utility lies in its ability to participate in various chemical transformations, including nucleophilic substitution, coordination with metal ions, and formation of disulfide bonds. These properties have been leveraged in diverse applications, from pharmaceuticals to advanced material synthesis.

In recent years, 3-mercapto-1,2,4-triazole has been extensively studied for its potential in drug discovery. The thiol group serves as a versatile handle for bioconjugation and drug delivery systems. For instance, it has been incorporated into peptidomimetics and antibody-drug conjugates (ADCs) to enhance stability and bioavailability. Additionally, the triazole ring can act as a privileged scaffold for designing molecules with improved pharmacokinetic profiles. Notably, derivatives of 3-mercapto-1,2,4-triazole have shown promise in targeting specific biological pathways associated with cancer and inflammatory diseases.

The intersection of 3-mercapto-1,2,4-triazole with nanotechnology has also opened new avenues for research. Functionalized nanoparticles have been stabilized using this compound to improve their colloidal stability and biocompatibility. These nanoconstructs are being explored for targeted drug delivery systems (TDDS), where the thiol group facilitates conjugation to therapeutic agents while the triazole ring ensures structural integrity. Preliminary studies indicate that such systems exhibit enhanced efficacy in treating localized diseases while minimizing systemic side effects.

Beyond pharmaceutical applications, 3-mercapto-1,2,4-triazole plays a crucial role in materials science. Its ability to form coordination complexes with transition metals has led to the development of novel catalysts and luminescent materials. For example, metal complexes derived from this compound have been employed in organic synthesis as efficient catalysts for cross-coupling reactions. Furthermore, its incorporation into polymers enhances thermal stability and mechanical strength due to the strong metal-sulfur interactions.

The environmental impact of using 3-mercapto-1,2,4-triazole has also been a focus of recent research. Studies have demonstrated its potential as an eco-friendly corrosion inhibitor for metals such as iron and steel. The thiol group's ability to adsorb onto metal surfaces forms a protective layer that prevents oxidative degradation. This application is particularly relevant in industrial settings where corrosion can lead to significant economic losses and environmental hazards.

The synthesis of novel derivatives of 3-mercapto-1,2,4-triazole continues to be an active area of investigation. Researchers are exploring various modifications to enhance its biological activity or tailor its material properties for specific applications. For example, halogenated derivatives exhibit altered reactivity profiles that can be exploited in medicinal chemistry or polymer science. Additionally, computational methods are being employed to predict the structural and functional properties of these derivatives before experimental synthesis.

The future prospects of 3-Mercapto-1,2,4-triazole are promising given its multifaceted utility across multiple disciplines. As synthetic methodologies advance and computational tools become more sophisticated, the potential applications of this compound are expected to expand further. Whether it is in developing next-generation therapeutics or creating innovative materials for technological advancements, 3-Mercapto-1...,2,4-triazoles versatility ensures it will remain at the forefront of scientific inquiry.